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Compound of Interest

Compound Name:
Acetamide, N-(5-chloro-3-formyl-

2-thienyl)-

CAS No.: 679794-81-1

Cat. No.: B12536689

Get Quote

CAS Number: 319-84-6 Primary Classification: Organochlorine Pesticide / Persistent Organic

Pollutant (POP)[1]

Executive Summary
Alpha-Hexachlorocyclohexane (α-HCH) is a stereoisomer of 1,2,3,4,5,6-

hexachlorocyclohexane.[2][3][4] Unlike its isomer gamma-HCH (Lindane), which has potent

insecticidal properties, α-HCH is largely a byproduct of technical-grade HCH synthesis

(constituting 60–70% of the mixture).[5] It is characterized by exceptional environmental

persistence, volatility, and capacity for long-range atmospheric transport. Due to its

neurotoxicity, hepatocarcinogenicity, and bioaccumulative nature, it is regulated globally under

the Stockholm Convention on Persistent Organic Pollutants. This guide details its

physicochemical profile, toxicological mechanisms, and analytical protocols for researchers.

Chemical Identity & Physicochemical Properties
α-HCH is a chlorinated cyclic alkane.[1][6] Its stability derives from the specific axial/equatorial

orientation of chlorine atoms on the cyclohexane ring, rendering it resistant to hydrolysis and
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microbial degradation.

Table 1: Physicochemical Specifications
Property Value Note

IUPAC Name
(1α,2α,3β,4α,5β,6β)-1,2,3,4,5,

6-hexachlorocyclohexane

Stereochemistry defines

isomerism

Molecular Formula C₆H₆Cl₆

Molecular Weight 290.83 g/mol

Physical State Crystalline solid White to off-white powder

Melting Point 157–158 °C Higher than γ-isomer (112 °C)

Vapor Pressure 2.5 × 10⁻⁵ mmHg (20 °C)
High volatility facilitates global

distillation

Water Solubility ~1–2 mg/L (25 °C)
Hydrophobic; partitions to

organic matter

Log Kow 3.8 – 4.1
High potential for

bioaccumulation in lipids

Henry’s Law Constant 5.9 × 10⁻⁶ atm-m³/mol
Significant volatilization from

water bodies

Mechanism of Action & Toxicology
The biological activity of α-HCH is distinct from the gamma isomer. While less acutely toxic

than Lindane, it exhibits chronic toxicity focused on the central nervous system (CNS) and liver.

Neurotoxicity Pathway
α-HCH acts as a non-competitive antagonist at the GABA-A receptor-chloride channel

complex. By binding to the picrotoxin site, it inhibits the influx of chloride ions, reducing

neuronal inhibition and leading to hyperexcitability.

Hepatocarcinogenicity
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Chronic exposure induces hepatic oxidative stress and cytochrome P450 induction (specifically

CYP2B and CYP3A families), promoting hepatocellular hypertrophy and tumor formation. It is

classified as a Group 2B carcinogen (Possibly Carcinogenic to Humans) by IARC.

Visualization: Signaling & Toxicity Pathway
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Figure 1: Dual mechanism of action showing CNS excitation via GABA antagonism and liver

tumor promotion via oxidative stress.

Experimental Protocols
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Researchers studying α-HCH typically focus on environmental monitoring or toxicological

assays. The following protocols ensure rigorous data integrity.

Analytical Detection (GC-ECD/MS)
Objective: Quantification of α-HCH in biological or environmental matrices. Method: Gas

Chromatography with Electron Capture Detection (GC-ECD) or Mass Spectrometry (GC-MS).

Step-by-Step Workflow:

Sample Preparation:

Solid/Tissue: Homogenize 5g sample with anhydrous sodium sulfate (drying agent).

Liquid: Liquid-liquid extraction using hexane or dichloromethane (DCM).

Extraction:

Use Soxhlet extraction (8 hours) with hexane:acetone (1:1 v/v) for solid matrices.

Rationale: Hexane targets non-polar HCH, acetone disrupts cell membranes/soil

aggregates.

Cleanup (Critical Step):

Pass extract through a Florisil or Silica Gel column to remove lipids and interfering polar

compounds.

Elute with 6% diethyl ether in hexane.

Instrumental Analysis:

Column: Fused silica capillary column (e.g., DB-5 or DB-1701), 30m x 0.25mm ID.

Carrier Gas: Helium (1 mL/min).

Temp Program: 90°C (1 min) → 30°C/min to 180°C → 3°C/min to 240°C.

Detection: Monitor characteristic ions (m/z 181, 183, 217, 219) for confirmation.
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In Vitro Toxicity Assay
Objective: Assess cytotoxicity in HepG2 (liver) cells.

Seeding: Plate HepG2 cells at 1x10⁴ cells/well in 96-well plates.

Dosing: Dissolve α-HCH in DMSO (final DMSO conc < 0.1%). Treat cells with 0–100 µM α-

HCH for 24/48 hours.

Endpoint: Measure cell viability using MTT assay (absorbance at 570 nm).

Validation: Use Lindane (γ-HCH) as a positive control for comparative potency.

Applications in Research
While banned for commercial use, α-HCH remains a critical analyte in:

Environmental Forensics: Used as a marker to distinguish between "technical HCH" usage

(high α/γ ratio) and "pure Lindane" usage (low α/γ ratio).

Atmospheric Transport Models: Its high volatility makes it a model compound for studying

"grasshopper effects" (global distillation to polar regions).

Chiral Toxicology: α-HCH exists as two enantiomers ((+) and (-)). Research focuses on the

enantioselective degradation by soil bacteria (Sphingomonas sp.), which can date the age of

contamination.

Safety & Handling
Hazard Class: Toxic (T), Dangerous for the Environment (N).

PPE: Nitrile gloves (breakthrough time > 480 min), P3 respirator, safety goggles.

Disposal: Incineration at >1100°C with flue gas scrubbing to prevent dioxin formation. Never

dispose of down drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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